![molecular formula C4HBr2N3S B6588301 2,5-dibromoimidazo[2,1-b][1,3,4]thiadiazole CAS No. 1206207-38-6](/img/no-structure.png)
2,5-dibromoimidazo[2,1-b][1,3,4]thiadiazole
Overview
Description
2,5-Dibromoimidazo[2,1-b][1,3,4]thiadiazole is a heterocyclic, organic compound that is derived from imidazo[2,1-b][1,3,4]thiadiazole. It is an important intermediate in the synthesis of a variety of heterocyclic compounds, such as 1,2-dihydro-2,5-dibromoimidazo[2,1-b][1,3,4]thiadiazole, which is used as a corrosion inhibitor in various industrial applications. Its unique structure and properties have made it a valuable tool for scientists in the fields of medicinal chemistry, materials science, and biochemistry.
Scientific Research Applications
2,5-Dibromoimidazo[2,1-b][1,3,4]thiadiazole has been studied extensively in the fields of medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, it has been used as a starting material in the synthesis of various heterocyclic compounds, such as 1,2-dihydro-2,5-dibromoimidazo[2,1-b][1,3,4]thiadiazole, which has been studied for its potential as a corrosion inhibitor. In materials science, it has been used as an intermediate in the synthesis of various polymers and nanomaterials. In biochemistry, it has been studied for its potential as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins.
Mechanism of Action
2,5-Dibromoimidazo[2,1-b][1,3,4]thiadiazole has been studied for its mechanism of action in various biological systems. In general, it has been found to interact with a variety of proteins and enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. The compound is thought to interact with the active site of the enzyme and inhibit its activity, thus preventing the production of prostaglandins.
Biochemical and Physiological Effects
2,5-Dibromoimidazo[2,1-b][1,3,4]thiadiazole has been studied for its potential biochemical and physiological effects. In general, it has been found to interact with a variety of proteins and enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. By inhibiting the activity of this enzyme, the compound is thought to reduce inflammation and pain, as well as reduce the risk of certain diseases, such as cardiovascular disease and cancer.
Advantages and Limitations for Lab Experiments
2,5-Dibromoimidazo[2,1-b][1,3,4]thiadiazole has several advantages and limitations when used in lab experiments. One advantage is that it is relatively easy to synthesize in high yields. In addition, it is a relatively stable compound, making it suitable for use in a variety of experiments. A limitation of 2,5-dibromoimidazo[2,1-b][1,3,4]thiadiazole is that it is a relatively expensive compound, which can make it difficult to use in large-scale experiments.
Future Directions
As 2,5-Dibromoimidazo[2,1-b][1,3,4]thiadiazole is a relatively new compound, there are many potential future directions for research. Some potential future directions include the development of new synthesis methods for the compound, the investigation of its potential applications in medicinal chemistry, materials science, and biochemistry, and the exploration of its potential biochemical and physiological effects. Other potential future directions include the investigation of its potential as an inhibitor of other enzymes and proteins, as well as its potential uses in nanotechnology and drug delivery systems.
Synthesis Methods
2,5-Dibromoimidazo[2,1-b][1,3,4]thiadiazole can be synthesized by a variety of methods, including the reaction of an imidazo[2,1-b][1,3,4]thiadiazole with bromine in an aqueous medium or by the reaction of an imidazo[2,1-b][1,3,4]thiadiazole with bromine in an organic solvent. The reaction of an imidazo[2,1-b][1,3,4]thiadiazole with bromine in an aqueous medium yields 2,5-dibromoimidazo[2,1-b][1,3,4]thiadiazole in high yields. The reaction of an imidazo[2,1-b][1,3,4]thiadiazole with bromine in an organic solvent yields the same compound in lower yields.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,5-dibromoimidazo[2,1-b][1,3,4]thiadiazole involves the reaction of 2-amino-5-bromobenzonitrile with thiosemicarbazide followed by cyclization and bromination.", "Starting Materials": [ "2-amino-5-bromobenzonitrile", "thiosemicarbazide", "bromine" ], "Reaction": [ "Step 1: 2-amino-5-bromobenzonitrile is reacted with thiosemicarbazide in ethanol to form 2-amino-5-bromo-N'-(1,3-thiazol-2-yl)benzohydrazide.", "Step 2: The above product is cyclized by heating with phosphorus pentoxide to form 2,5-dibromoimidazo[2,1-b][1,3,4]thiadiazole.", "Step 3: The final step involves bromination of the above product using bromine in acetic acid to obtain 2,5-dibromoimidazo[2,1-b][1,3,4]thiadiazole." ] } | |
CAS RN |
1206207-38-6 |
Product Name |
2,5-dibromoimidazo[2,1-b][1,3,4]thiadiazole |
Molecular Formula |
C4HBr2N3S |
Molecular Weight |
282.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
